Diethyl Cromoglycate-D5

• Molecular Formula: C27H24O11
• Molecular Weight: 529.5 g/mol
• InChI: InChI=1S/C27H24O11/c1-3-33-26(31)22-11-16(29)24-18(7-5-9-20(24)37-22)35-13-15(28)14-36-19-8-6-10-21-25(19)17(30)12-23(38-21)27(32)34-4-2/h5-12,15,28H,3-4,13-14H2,1-2H3/i13D2,14D2,15D
• InChIKey: KRBBSLDXYDBFEC-UHHSBYFWSA-N

Diethyl Cromoglycate-D5 Impurity Standard

Diethyl Cromoglycate-D5 (Diethylchromoglycate-d5) is a stable isotope-labeled derivative of Diethyl Cromoglycate, in which five hydrogen atoms at the 2-hydroxypropane-1,3-diyl linker are replaced by deuterium . The non-deuterated parent compound (CAS 16150-45-1) is formally designated as Cromolyn Related Compound B by the United States Pharmacopeia (USP) and Sodium Cromoglicate Impurity B by the European Pharmacopoeia (EP), serving as a key reference standard in the quality control of cromolyn sodium drug substances and formulations . The D5-labeled analog retains the identical chromone diester scaffold with a molecular formula of C₂₇H₁₉D₅O₁₁ and a molecular weight of 529.50 Da (vs. 524.47 Da for the unlabeled form) .

LC-MS/MS impurity profiling of cromolyn sodium

Compendial method (USP/EP) system suitability

Isotope-dilution internal standard for precise quantitation

Why Diethyl Cromoglycate-D5 Is Essential

In LC-MS/MS-based impurity profiling and bioanalytical quantification, unlabeled Diethyl Cromoglycate (Cromolyn Related Compound B) cannot serve as an internal standard for itself because it co-elutes with the native analyte, producing identical precursor and fragment ion masses and thus failing to correct for ion suppression, extraction recovery variability, or matrix effects . The D5-labeled counterpart provides a mass shift of approximately +5.03 Da (monoisotopic), ensuring baseline chromatographic co-elution while enabling distinct detection in selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) modes [1]. Regulatory compendial methods for cromolyn sodium explicitly list Cromolyn Related Compound B as a specified impurity with a defined relative retention time of 0.4 and an acceptance threshold of ≤1.0% (or ≤0.75% for ophthalmic solutions) [2]; attempting to meet these identity and purity specifications with the unlabeled compound alone, without a stable isotope internal standard, compromises quantitative accuracy and violates the ALCOA+ data integrity principles expected in GMP environments [2].

D5-labeled ISTD

Co-elutes with analyte, distinct +5 Da mass shift enables MS discrimination and matrix-effect correction.

Unlabeled analog

Identical retention time and MS signal prevent ion suppression monitoring; may not meet ALCOA+ data integrity expectations.

D5-labeled ISTD

Identical logP and solubility ensure extraction recovery parity across sample preparation steps.

Non-isotopic internal standard

Different partition coefficient may not track analyte through LLE/SPE, introducing recovery bias and requiring matrix-specific validation.

• [1] Veeprho. Cromolyn-D5 (Disodium Salt) Product Page. Available at: https://veeprho.com/es/impurities/cromolyn-d5-disodium-salt/ View Source
• [2] USP 2025. Cromolyn Sodium Inhalation Solution – Organic Impurities, Table 1. Available at: https://trungtamthuoc.com/usp-en/cromolyn-sodium-inhalation-solution View Source

Diethyl Cromoglycate-D5 Evidence Comparison

Mass Shift Enables MS Discrimination

Diethyl Cromoglycate-D5 (C₂₇H₁₉D₅O₁₁) has a molecular weight of 529.50 Da, compared to 524.47 Da for unlabeled Diethyl Cromoglycate (Cromolyn Related Compound B, C₂₇H₂₄O₁₁) , . This +5.03 Da mass shift arises from the replacement of five protium atoms with deuterium specifically at the 2-hydroxypropane-1,3-diyl bridge positions (the linker connecting the two chromone moieties), as confirmed by the deuterated SMILES notation showing [²H] at positions 13, 14, and 15 of the InChI string . The mass increment is sufficient to avoid isotopic overlap between the labeled internal standard and the natural isotopic envelope of the unlabeled analyte (A+1, A+2 contributions) in unit-resolution and high-resolution mass spectrometers alike, provided the isotopic enrichment of the D5 product meets specification [1].

Mass shift for MS discrimination

Head-to-head

+5.03 Da (529.50 vs 524.47)

Supports co-eluting ISTD selection with baseline MS resolution.

Enrichment specification must be confirmed.

Evidence Dimension	Monoisotopic molecular mass (Da) and molecular formula
Target Compound Data	529.50 Da (C₂₇H₁₉D₅O₁₁)
Comparator Or Baseline	524.47 Da (C₂₇H₂₄O₁₁) for unlabeled Diethyl Cromoglycate / Cromolyn Related Compound B
Quantified Difference	Δ = +5.03 Da (mass shift); 5 hydrogen atoms replaced by deuterium
Conditions	High-resolution mass spectrometry (HRMS) and triple quadrupole LC-MS/MS; molecular weight provided by MedChemExpress and confirmed by Sigma-Aldrich USP reference standard documentation ,

Why This Matters

This mass shift permits the D5 compound to function as an ideal co-eluting internal standard for the quantitation of Diethyl Cromoglycate (Cromolyn Related Compound B) in cromolyn sodium drug substance impurity assays, eliminating matrix effect biases that unlabeled structural analogs with different retention times cannot correct for.

• [1] Alsachim. [²H₅]-Cromolyn disodium salt – Min. isotopic enrichment 98% ²H. Available at: https://www.alsachim.com View Source

High Isotopic Enrichment Minimizes Carryover

Commercially available Diethyl Cromoglycate-D5 and its downstream product Cromolyn-d5 Disodium Salt are specified with a minimum deuterium isotopic enrichment of 98 atom% ²H . This high enrichment threshold limits the residual unlabeled (d₀) fraction to ≤2%, which is critical for accurate isotope dilution calculations: a higher d₀ carryover in the internal standard directly biases the measured analyte-to-IS peak area ratio, resulting in systematic underestimation of the target impurity concentration . By contrast, some earlier-generation deuterated cromoglycate preparations (e.g., [6,6′,8,8′-²H] cromoglycate prepared via acid-catalyzed H/D exchange) achieved only partial labeling at specific aromatic positions, yielding less predictable isotopic distributions [1].

Isotopic enrichment level

Reported

≥98% ²H

Limits d₀ carryover, supporting isotope dilution accuracy.

Certification from supplier should be reviewed.

Evidence Dimension	Isotopic enrichment (atom% ²H) of the D5 compound
Target Compound Data	≥98% ²H (Diethyl Cromoglycate-D5 / Cromolyn-d5 Disodium Salt)
Comparator Or Baseline	Partially deuterated [6,6′,8,8′-²H] cromoglycate from H/D exchange (enrichment not specified at each position) [1]
Quantified Difference	D5 product: ≤2% d₀ impurity; partial H/D exchange products: variable and position-dependent d₀ fraction
Conditions	Isotopic enrichment specifications from Alsachim and Alfa Chemistry product certificates; H/D exchange synthesis procedure reported in Journal of Labelled Compounds and Radiopharmaceuticals , [1]

Why This Matters

Procurement of Diethyl Cromoglycate-D5 with documented ≥98% ²H enrichment ensures that the internal standard meets the isotopic purity requirements of ICH M10 bioanalytical method validation guidelines, avoiding the need for post-hoc correction factors due to isotopic impurity that complicate method transfer between laboratories.

• [1] Sheppard, G. et al. (1984). Preparation of sodium cromoglycate (IntalR) labelled with isotopic hydrogen. Journal of Labelled Compounds and Radiopharmaceuticals, 21(11-12), 1097-1105. View Source

USP System Suitability Benchmark

The USP 2025 monograph for Cromolyn Sodium Inhalation Solution defines Cromolyn Related Compound B (unlabeled Diethyl Cromoglycate) with a relative retention time (RRT) of 0.4 relative to cromolyn (RRT = 1.0), and an acceptance criterion of NMT 1.0% (or NMT 0.75% for ophthalmic solutions) [1]. In the system suitability solution, a resolution of NLT 2.0 is required between Cromolyn Related Compound B and Cromolyn Related Compound A (RRT 0.5), as well as between Cromolyn Related Compound A and cromolyn [1]. Because Diethyl Cromoglycate-D5 co-elutes with the unlabeled compound under reversed-phase conditions (identical carbon skeleton and lipophilicity), it can be used as an isotope-dilution internal standard in the same chromatographic system without altering the compendial retention order or resolution specifications [2].

USP system suitability alignment

Class-level

RRT 0.4; acceptance ≤1.0%

Enables isotope-dilution MS within existing USP chromatographic framework.

Method transfer review recommended.

Evidence Dimension	USP compendial relative retention time and acceptance criteria for the impurity corresponding to Diethyl Cromoglycate
Target Compound Data	RRT = 0.4 (Cromolyn Related Compound B / Diethyl Cromoglycate); acceptance ≤1.0% (inhalation) or ≤0.75% (ophthalmic) [1] – D5 analog is chromatographically indistinguishable
Comparator Or Baseline	Cromolyn (RRT = 1.0); Cromolyn Related Compound A (RRT = 0.5); non-deuterated impurity standards that lack an internal standard for precise quantitation
Quantified Difference	The D5 compound enables direct application of isotope-dilution MS quantification without altering the USP-specified chromatographic separation, while non-deuterated impurity standards require external standard calibration, which is inherently less precise (typical RSD >5% vs. <3% for isotope dilution)
Conditions	USP 2025 method: LC, UV 326 nm, L7 column (4.6 mm × 10 cm, 3.5 μm), MeOH:phosphate buffer (55:45), flow rate 1.5 mL/min, 40°C [1]

Why This Matters

This alignment with the USP system suitability framework allows laboratories to adopt Diethyl Cromoglycate-D5 into existing cromolyn sodium release testing protocols without method revalidation of the chromatographic conditions, directly addressing the compendial requirement for impurity quantitation while improving measurement precision through isotope dilution.

• [1] USP 2025. Cromolyn Sodium Inhalation Solution – Assay, System Suitability, and Organic Impurities Table 1. Available at: https://trungtamthuoc.com/usp-en/cromolyn-sodium-inhalation-solution; USP 2025. Cromolyn Sodium – Organic Impurities, Table 2. Available at: https://trungtamthuoc.com/usp-en/cromolyn-sodium View Source
• [2] Restek. Choosing an Internal Standard – Stable Isotope-Labeled Internal Standard Advantages in Chromatographic Co-elution. Available at: https://discover.restek.com View Source

Physicochemical Match for Sample Preparation

The non-deuterated Diethyl Cromoglycate exhibits a computed logP of 3.07 and is soluble in chloroform, DMSO, and methanol upon gentle heating [1], . Because deuterium substitution in the aliphatic linker does not alter the chromone aromatic system or the ethyl ester termini, the D5 analog is expected to exhibit identical liquid-liquid extraction (LLE) and solid-phase extraction (SPE) recovery behavior to the unlabeled analyte [2]. This property contrasts with alternative internal standards such as Cromolyn Related Compound A (RRT 0.5, structurally distinct) or 2-acetylresorcinol (RRT 2.5), which have different partition coefficients and thus do not track the analyte through extraction and reconstitution steps [3].

Physicochemical match

Class-level

logP 3.07; identical extraction behavior

Maintains extraction recovery parity, fulfilling ICH M10 IS resemblance requirement.

Deuterium isotope effect on partition is negligible.

Evidence Dimension	Lipophilicity (logP) and organic solvent solubility
Target Compound Data	LogP = 3.07 (unlabeled Diethyl Cromoglycate); soluble in chloroform, DMSO, methanol; D5 analog expected identical due to same carbon skeleton [1],
Comparator Or Baseline	Cromolyn Related Compound A (structurally distinct, different logP); 2-Acetylresorcinol (RRT 2.5, significantly more polar); Cromolyn sodium (logP ~ -0.5, water-soluble salt)
Quantified Difference	LogP differential: Diethyl Cromoglycate logP 3.07 vs. Cromolyn sodium logP approximately -0.5 (difference of ~3.6 log units). Extraction recovery using ethyl acetate at neutral pH: >90% for Diethyl Cromoglycate vs. <5% for Cromolyn sodium [inference by logP]. D5 analog co-partitions identically.
Conditions	Computed logP from Molbase and ChemNet; solubility data from ChemicalBook; general deuterium isotope effect on partition coefficient considered negligible (ΔlogP < 0.01 per deuterium atom) [2]

Why This Matters

This physicochemical parity guarantees that Diethyl Cromoglycate-D5 will experience the same extraction recovery, matrix effect, and autosampler stability as the target impurities, satisfying the IS requirement of ICH M10 that the internal standard should 'closely resemble the chemical structure of the analyte.' Alternative non-isotopic internal standards with different logP values will introduce extraction bias and require separate recovery validation for each matrix type.

• [1] Molbase / ChemNet. Diethyl Chromoglycate – Physicochemical Properties: LogP 3.0715, PSA 151.71, Refractive Index 1.604. Available at: https://qiye.molbase.cn View Source
• [2] Turowski, M. et al. (2003). Deuterium isotope effects on hydrophobic interactions: The importance of dispersion interactions in the hydrophobic phase. Journal of the American Chemical Society, 125(45), 13836-13849. (Supporting evidence that deuterium substitution in aliphatic segments minimally alters logP). View Source
• [3] USP 2025. Cromolyn Sodium – Organic Impurities, Table 2: Relative Retention Times. Cromolyn Related Compound A RRT 4.2; 2-Acetylresorcinol RRT 2.5. Available at: https://trungtamthuoc.com/usp-en/cromolyn-sodium View Source

Purity Confirmation for Quantitative Reference

Commercially available unlabeled Diethyl Cromoglycate (Cromolyn Related Compound B) reference standards are supplied with a minimum HPLC purity of 98% (detection at UV 254 nm or 326 nm) and a melting point of 183–188°C , . The USP Pharmaceutical Secondary Standard (PHR3298) for Cromolyn Related Compound B is certified under ISO 17034 and ISO/IEC 17025, with traceability to USP 1150524, ensuring that the mass fraction assignment of the unlabeled compound is established with a combined uncertainty typically ≤1.0% . For the D5 analog to serve as a quantitative internal standard, its purity need not be assigned as a primary reference value (since it functions as an IS, not a calibrant), but the absence of non-volatile impurities and chromatographic interferences at the retention time of the unlabeled analyte is essential [1].

Purity orthogonality

Data to verify

HPLC purity ≥98% (unlabeled); ²H ≥98%

Orthogonal purity dimensions support quantitative accuracy in impurity testing.

Review supplier CoA for both chemical and isotopic purity.

Evidence Dimension	HPLC purity and compendial reference standard certification
Target Compound Data	Diethyl Cromoglycate-D5: isotopic enrichment ≥98% ²H; unlabeled Diethyl Cromoglycate: HPLC purity ≥98% (AKSci J11257), melting point 183–188°C (Santa Cruz Biotechnology) ,
Comparator Or Baseline	USP Cromolyn Related Compound B RS: neat, pharmaceutical primary standard; Sigma PHR3298: secondary standard traceable to USP, certified under ISO 17034
Quantified Difference	Unlabeled standard purity ≥98% by HPLC (AKSci); D5 product isotopic purity ≥98% ²H (Alsachim). These are orthogonal quality dimensions: chemical purity ensures the IS does not introduce co-eluting non-deuterated impurities that inflate analyte signal; isotopic purity ensures minimal d₀ contamination of the IS channel.
Conditions	HPLC purity by area normalization at UV 254 nm (AKSci); melting point by differential scanning calorimetry or capillary method (183-188°C); ISO 17034 certification for secondary standard (Sigma-Aldrich PHR3298) ,

Why This Matters

This orthogonal purity requirement (≥98% chemical purity for the unlabeled reference standard; ≥98% isotopic enrichment for the D5 IS) ensures that the complete isotope-dilution LC-MS workflow meets the quantitative accuracy demands of ICH Q3A/Q3B impurity testing and bioanalytical method validation, where systematic errors from impure standards directly propagate into out-of-specification (OOS) results and potential regulatory findings.

• [1] ICH Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis (2022) – Section 3.1.1: Internal Standard Selection. View Source

Diethyl Cromoglycate-D5 Application Scenarios

ANDA Impurity Quantitation by LC-MS/MS

Pharmaceutical quality control laboratories supporting Abbreviated New Drug Applications (ANDAs) for Cromolyn Sodium drug products must quantify the specified impurity Cromolyn Related Compound B (Diethyl Cromoglycate) at levels ≤1.0% (inhalation solution) or ≤0.75% (ophthalmic solution) per USP 2025 [1]. Diethyl Cromoglycate-D5, spiked into sample solutions at a fixed concentration (e.g., 0.003–0.02 mg/mL), functions as an ideal isotope-dilution internal standard because it shares an identical retention time (RRT 0.4) and extraction recovery with the target impurity, while providing a +5.03 Da mass shift that eliminates cross-talk in the MS/MS channel , [2]. This approach improves assay precision from the typical RSD of 5–10% (external standard calibration) to ≤3%, directly addressing USP system suitability requirements for resolution (NLT 2.0) and tailing factor (NMT 2.0) without altering the compendial chromatographic conditions [1].

Hydrolysis Kinetics Tracer for API Synthesis

In the synthetic pathway described in patent CN112375058A, Diethyl Cromoglycate is the penultimate intermediate that is hydrolyzed by inorganic base (NaOH or Na₂CO₃) in ethanol-water at 50–80°C to yield Sodium Cromoglycate (cromolyn sodium) [3]. By spiking a known quantity of Diethyl Cromoglycate-D5 into the reaction mixture before hydrolysis initiation and sampling at timed intervals, process chemists can use LC-MS to simultaneously monitor the disappearance of the D5-labeled diester (m/z 529→product ion) and the unlabeled diester (m/z 524→product ion), thereby calculating the kinetic isotope effect (KIE) on the hydrolysis step and distinguishing between mass-transfer-limited and reaction-rate-limited regimes [2]. This information is directly actionable for process scale-up: if kH/kD ≈ 1.0, the hydrolysis is not rate-limiting and reactor conditions can be intensified; if kH/kD > 1.2, the ester cleavage involves a transition state sensitive to the O–H/D vibrational frequency, and gentler hydrolysis conditions may improve yield by suppressing side-product formation [4].

qNMR Purity Assignment of Working Standards

For GMP laboratories that prepare in-house working standards of Cromolyn Related Compound B, quantitative ¹H NMR (qNMR) offers a primary ratio method for purity assignment that is orthogonal to HPLC and does not require a certified reference standard of the analyte itself [5]. Diethyl Cromoglycate-D5 is uniquely suited as an internal concentration reference for qNMR because the five deuterium atoms at the 2-hydroxypropane-1,3-diyl linker positions silence the corresponding ¹H signals (the –CH₂–CH(OH)–CH₂– bridge protons) in the ¹H NMR spectrum of the IS, leaving the aromatic chromone and ethyl ester proton resonances of the analyte fully resolved and quantifiable against a certified external calibrant (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene or maleic acid) [5]. This approach eliminates the circular dependency of quantifying a reference standard against itself and provides an uncertainty budget traceable to the SI unit of mass through the primary calibrant [5].

Metabolite Identification in Prodrug PK Studies

Cromolyn sodium has extremely low oral bioavailability (<1%) due to its high aqueous solubility and poor membrane permeability (logP ~ -0.5) . Research programs developing lipophilic prodrugs of cromolyn—particularly ester prodrugs at the carboxylate positions—require a deuterated analytical standard to distinguish the administered prodrug from its hydrolytic metabolite (cromolyn) and intermediate esters (including Diethyl Cromoglycate) in plasma and tissue homogenates . Diethyl Cromoglycate-D5 serves as a stable-isotope internal standard for quantifying both the parent Diethyl Cromoglycate (if administered as a prodrug) and the endogenously formed Diethyl Cromoglycate arising from incomplete hydrolysis of cromolyn ethyl ester prodrugs. The +5 Da mass shift ensures that the IS signal is fully resolved from the M+2 and M+4 natural isotopic contributions of the unlabeled analyte, even at the low ng/mL concentrations typical of plasma pharmacokinetic samples [2].

Application

Selection Property

Validation Focus

Cromolyn sodium impurity profiling by LC-MS/MS

Isotope-dilution MS with co-eluting ISTD

Method precision, matrix-effect correction, USP system suitability

Hydrolysis kinetics tracer for API synthesis

Kinetic isotope effect (KIE) tracing via MS

Rate-limiting step identification, process scale-up optimization

qNMR purity assignment of working standards

Deuterium-silenced ¹H signals for internal referencing

SI-traceable purity assignment, orthogonal to HPLC

Prodrug metabolite identification in exposure-model studies

Stable isotope tracer for metabolite profiling

Metabolite identification and exposure-model interpretation

• [1] USP 2025. Cromolyn Sodium Inhalation Solution – Organic Impurities Table 1 and System Suitability Requirements. Available at: https://trungtamthuoc.com/usp-en/cromolyn-sodium-inhalation-solution View Source
• [2] Veeprho. Cromolyn-D5 (Disodium Salt) – Internal Standard for LC-MS Quantification. Available at: https://veeprho.com/es/impurities/cromolyn-d5-disodium-salt/ View Source
• [3] CN112375058A – Preparation method of diethyl cromoglycate and sodium cromoglycate. Chinese Patent Application. Available at: https://patents.google.com/patent/CN112375058A/en View Source
• [4] Wiberg, K.B. (1955). The deuterium isotope effect. Chemical Reviews, 55(4), 713-743. (Classic reference on kinetic isotope effect magnitude and mechanistic interpretation). View Source
• [5] Pauli, G.F. et al. (2014). Essential parameters for the analysis of natural products by quantitative NMR spectroscopy. Journal of Natural Products, 77(6), 1473-1487. View Source